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These application notes provide detailed information and protocols for the utilization of

cephalothin in selective media for the specific isolation of bacteria. Cephalothin, a first-

generation cephalosporin antibiotic, serves as a selective agent to inhibit the growth of

susceptible bacteria, thereby facilitating the isolation of resistant strains or specific genera that

are intrinsically resistant.

Introduction
Cephalothin is a broad-spectrum antibiotic that acts by inhibiting the synthesis of the bacterial

cell wall.[1][2] Its mechanism of action involves binding to and inactivating penicillin-binding

proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis.[1]

[3] This disruption of cell wall integrity leads to cell lysis and death of susceptible bacteria.[1][2]

The primary application of cephalothin in selective media is to suppress the growth of

commensal or contaminating flora, allowing for the isolation of specific target organisms. This is

particularly useful in clinical and research settings for isolating cephalothin-resistant bacteria or

specific genera like Campylobacter, which exhibit natural resistance to cephalothin.
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Quantitative Data: Cephalothin Susceptibility
The following table summarizes the Minimum Inhibitory Concentrations (MICs) of cephalothin

against a range of clinically relevant bacteria. This data is crucial for determining the

appropriate concentration of cephalothin to be used in selective media.

Bacterial Species
Cephalothin MIC Range
(µg/mL)

General Susceptibility

Staphylococcus aureus

(methicillin-susceptible, MSSA)
0.25 - 2 Susceptible

Staphylococcus aureus

(methicillin-resistant, MRSA)
Resistant (often >32) Resistant

Staphylococcus

pseudintermedius
≤0.06 - 2 Generally Susceptible

Escherichia coli 3.13 - >64 Variable

Klebsiella pneumoniae 6.25 - >64 Variable

Proteus mirabilis 3.13 - >64 Variable

Neisseria gonorrhoeae
Variable, with increasing

resistance
Variable

Campylobacter jejuni Often resistant Resistant

Campylobacter coli Often resistant Resistant

Note: MIC values can vary depending on the specific strain and the testing method used. The

data presented is a general representation from various studies.[4][5][6][7]

Experimental Protocols
Preparation of Selective Medium for Cephalothin-
Resistant Enterobacteriaceae
This protocol describes the preparation of Cystine-Lactose-Electrolyte-Deficient (CLED) agar

supplemented with cephalothin for the selective isolation of cephalothin-resistant
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Enterobacteriaceae from clinical samples. A cephalothin concentration of 32 µg/mL is effective

for this purpose.[8][9]

Materials:

CLED agar powder

Distilled or deionized water

Cephalothin sodium salt

Sterile flasks or bottles

Autoclave

Water bath

Sterile Petri dishes

Magnetic stirrer and stir bar (optional)

Procedure:

Prepare CLED Agar: Suspend 36 g of CLED agar powder in 1 liter of distilled water.[10][11]

Heat with frequent agitation and boil for 1 minute to ensure complete dissolution.[11]

Sterilization: Sterilize the medium by autoclaving at 121°C for 15 minutes.[10][11]

Cooling: Cool the sterilized medium to 45-50°C in a water bath.[11]

Prepare Cephalothin Stock Solution: Aseptically prepare a stock solution of cephalothin. For

example, dissolve 32 mg of cephalothin in 10 mL of sterile distilled water to get a

concentration of 3.2 mg/mL (3200 µg/mL). Filter-sterilize the stock solution using a 0.22 µm

syringe filter.

Supplementation: Aseptically add the appropriate volume of the sterile cephalothin stock

solution to the cooled CLED agar to achieve a final concentration of 32 µg/mL. For example,
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add 10 mL of the 3.2 mg/mL stock solution to 1 liter of CLED agar. Mix gently but thoroughly

to ensure even distribution.

Pouring Plates: Pour the supplemented CLED agar into sterile Petri dishes (approximately

15-20 mL per 90 mm plate).

Solidification and Storage: Allow the agar to solidify at room temperature. Once solidified,

store the plates inverted at 2-8°C until use. Plates should ideally be used within 2-4 weeks of

preparation.

Preparation of Butzler Medium for Selective Isolation of
Campylobacter spp.
This protocol describes the preparation of Butzler medium, a selective agar for the isolation of

Campylobacter jejuni and Campylobacter coli. This medium utilizes a combination of

antibiotics, including cephalothin, to inhibit the growth of contaminating flora.

Materials:

Brucella agar base or Columbia agar base

Distilled or deionized water

Sterile defibrinated sheep or horse blood (5-7%)

Campylobacter Selective Supplement (Butzler or Blaser-Wang) containing:

Vancomycin

Polymyxin B

Trimethoprim

Amphotericin B

Cephalothin (typically 15 µg/mL in Blaser-Wang supplement)[2][3][12]

Sterile flasks or bottles
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Autoclave

Water bath

Sterile Petri dishes

Procedure:

Prepare Agar Base: Suspend the agar base powder (e.g., Brucella or Columbia agar) in

distilled water according to the manufacturer's instructions. Heat to boiling to dissolve

completely.[12]

Sterilization: Sterilize the agar base by autoclaving at 121°C for 15 minutes.[12]

Cooling: Cool the sterilized medium to 45-50°C in a water bath.[13]

Reconstitute Supplement: Aseptically rehydrate the lyophilized Campylobacter selective

supplement with the provided sterile diluent or sterile distilled water as per the

manufacturer's instructions.

Supplementation: Aseptically add the sterile, defibrinated blood and the reconstituted

antibiotic supplement to the cooled agar base.[13] Mix gently but thoroughly to avoid the

formation of air bubbles.

Pouring Plates: Pour the supplemented Butzler medium into sterile Petri dishes.

Solidification and Storage: Allow the plates to solidify at room temperature. Store the plates

in sealed plastic bags at 2-8°C, protected from light.[13]
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Caption: Mechanism of cephalothin action and beta-lactamase mediated resistance.

Experimental Workflow for Isolation of Cephalothin-
Resistant Bacteria
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Caption: Workflow for the selective isolation of cephalothin-resistant bacteria.

Discussion
The use of cephalothin in selective media is a well-established method for the isolation of

specific bacterial pathogens. The concentration of cephalothin must be carefully optimized to

inhibit the growth of susceptible organisms while allowing the target bacteria to grow. For
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instance, a concentration of 32 µg/mL in CLED or EMB agar is effective for isolating

cephalothin-resistant Gram-negative bacteria from various clinical specimens.[8][9] In contrast,

a lower concentration of 15 µg/mL is incorporated into some Campylobacter selective media,

such as those using the Blaser-Wang supplement, to aid in the suppression of competing fecal

flora.[2][3]

It is important to note that some target organisms may also be inhibited by the selective agents.

Therefore, it is recommended to also plate samples on a non-selective medium in parallel to

assess the overall bacterial load and to recover any fastidious or susceptible strains of interest.

The increasing prevalence of antibiotic resistance necessitates the continuous monitoring of

the susceptibility patterns of clinical isolates. The MIC data provided in this document should be

used as a guide, and it is recommended that laboratories validate the performance of their

selective media with well-characterized quality control strains.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240578?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

